δ-Guanido-α-ketovaleric Acid
δ-Guanido-α-ketovaleric Acid
Alpha-Keto-delta-guanidinovaleric acid, also known as 2-oxo-5-guanidino-pentanoate or 5-guanidino-2-oxo-pentanoic acid, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. Alpha-Keto-delta-guanidinovaleric acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Alpha-Keto-delta-guanidinovaleric acid has been detected in multiple biofluids, such as blood and cerebrospinal fluid. Within the cell, Alpha-keto-delta-guanidinovaleric acid is primarily located in the peroxisome. In humans, Alpha-keto-delta-guanidinovaleric acid is involved in the D-arginine and D-ornithine metabolism pathway. Alpha-Keto-delta-guanidinovaleric acid is a potentially toxic compound.
5-guanidino-2-oxopentanoic acid is a 2-oxo monocarboxylic acid that is 2-oxopentanoic acid in which one of the methyl hydrogens is substituted by a carbamimidamido group. It has a role as a mouse metabolite and a human metabolite. It derives from a valeric acid. It is a conjugate acid of a 5-guanidino-2-oxopentanoate. It is a tautomer of a 5-guanidino-2-oxopentanoic acid zwitterion.
5-guanidino-2-oxopentanoic acid is a 2-oxo monocarboxylic acid that is 2-oxopentanoic acid in which one of the methyl hydrogens is substituted by a carbamimidamido group. It has a role as a mouse metabolite and a human metabolite. It derives from a valeric acid. It is a conjugate acid of a 5-guanidino-2-oxopentanoate. It is a tautomer of a 5-guanidino-2-oxopentanoic acid zwitterion.
Brand Name:
Vulcanchem
CAS No.:
3715-10-4
VCID:
VC0108957
InChI:
InChI=1S/C6H11N3O3/c7-6(8)9-3-1-2-4(10)5(11)12/h1-3H2,(H,11,12)(H4,7,8,9)
SMILES:
C(CC(=O)C(=O)[O-])C[NH+]=C(N)N
Molecular Formula:
C6H11N3O3
Molecular Weight:
173.17 g/mol
δ-Guanido-α-ketovaleric Acid
CAS No.: 3715-10-4
Reference Standards
VCID: VC0108957
Molecular Formula: C6H11N3O3
Molecular Weight: 173.17 g/mol
CAS No. | 3715-10-4 |
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Product Name | δ-Guanido-α-ketovaleric Acid |
Molecular Formula | C6H11N3O3 |
Molecular Weight | 173.17 g/mol |
IUPAC Name | 5-(diaminomethylideneazaniumyl)-2-oxopentanoate |
Standard InChI | InChI=1S/C6H11N3O3/c7-6(8)9-3-1-2-4(10)5(11)12/h1-3H2,(H,11,12)(H4,7,8,9) |
Standard InChIKey | ARBHXJXXVVHMET-UHFFFAOYSA-N |
SMILES | C(CC(=O)C(=O)[O-])C[NH+]=C(N)N |
Canonical SMILES | C(CC(=O)C(=O)[O-])C[NH+]=C(N)N |
Physical Description | Solid |
Description | Alpha-Keto-delta-guanidinovaleric acid, also known as 2-oxo-5-guanidino-pentanoate or 5-guanidino-2-oxo-pentanoic acid, belongs to the class of organic compounds known as short-chain keto acids and derivatives. These are keto acids with an alkyl chain the contains less than 6 carbon atoms. Alpha-Keto-delta-guanidinovaleric acid is slightly soluble (in water) and a weakly acidic compound (based on its pKa). Alpha-Keto-delta-guanidinovaleric acid has been detected in multiple biofluids, such as blood and cerebrospinal fluid. Within the cell, Alpha-keto-delta-guanidinovaleric acid is primarily located in the peroxisome. In humans, Alpha-keto-delta-guanidinovaleric acid is involved in the D-arginine and D-ornithine metabolism pathway. Alpha-Keto-delta-guanidinovaleric acid is a potentially toxic compound. 5-guanidino-2-oxopentanoic acid is a 2-oxo monocarboxylic acid that is 2-oxopentanoic acid in which one of the methyl hydrogens is substituted by a carbamimidamido group. It has a role as a mouse metabolite and a human metabolite. It derives from a valeric acid. It is a conjugate acid of a 5-guanidino-2-oxopentanoate. It is a tautomer of a 5-guanidino-2-oxopentanoic acid zwitterion. |
Synonyms | 5-Guanidino-2-oxo-valeric Acid; 5-[(Aminoiminomethyl)amino]-2-oxopentanoic Acid; 2-Oxo-5-guanidinovaleric Acid; 5-Guanidino-2-oxovaleric Acid; α-Keto-δ-guanidinovaleric Acid; δ-Guanidino-α-oxovaleric Acid; _x000B_ |
PubChem Compound | 25244978 |
Last Modified | Nov 11 2021 |
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